Cas no 864265-86-1 (1,2,3-Benzothiadiazole-6-methanol)

• Product Name: 1,2,3-Benzothiadiazole-6-methanol
• CAS No: 864265-86-1
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 2111503
• Update Time: 2023-08-03

1,2,3-Benzothiadiazole-6-methanol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazole-6-methanol
• JKTPAWJPHSOKAS-UHFFFAOYSA-N
• 6-Hydroxymethyl-benzo[1,2,3]thiadiazole
• benzo[d][1,2,3]thiadiazol-6-ylmethanol

• Inchi： 1S/C7H6N2OS/c10-4-5-1-2-6-7(3-5)11-9-8-6/h1-3,10H,4H2
• InChI Key： JKTPAWJPHSOKAS-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=C(CO)C=2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Topological Polar Surface Area: 74.2